Cas no 2171813-67-3 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid
• CAS No: 2171813-67-3
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6258457
• PubChem ID: 165548052
• Update Time: 2025-10-05

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid
• 2171813-67-3
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}benzoic acid
• EN300-1515222

• Inchi： 1S/C26H24N2O5/c29-24(28-15-17-9-11-18(12-10-17)25(30)31)13-14-27-26(32)33-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YJBBNYVWHTYICY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NCC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid

Research Briefing on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid (CAS: 2171813-67-3)

In recent years, the compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid (CAS: 2171813-67-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and benzoic acid moiety, serves as a versatile building block in peptide synthesis and drug development. Its unique structural features enable its application in solid-phase peptide synthesis (SPPS), where it acts as a linker or spacer, facilitating the synthesis of complex peptides and peptidomimetics.

Recent studies have explored the utility of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid in the development of targeted drug delivery systems. Researchers have leveraged its carboxylic acid functionality to conjugate with various therapeutic agents, enhancing their solubility and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of peptide-drug conjugates (PDCs) for cancer therapy. The Fmoc group provided temporary protection during synthesis, while the benzoic acid moiety allowed for subsequent functionalization with cytotoxic payloads.

Another area of interest is the compound's role in the design of self-assembling peptides and hydrogels. The Fmoc group is known to promote π-π stacking interactions, which are critical for the formation of stable nanostructures. A recent publication in ACS Nano highlighted the use of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid as a key component in the fabrication of biocompatible hydrogels for tissue engineering. These hydrogels exhibited excellent mechanical properties and supported cell adhesion and proliferation, making them promising candidates for regenerative medicine applications.

In addition to its applications in drug delivery and biomaterials, this compound has also been investigated for its potential in diagnostic imaging. A 2022 study in Bioconjugate Chemistry reported its conjugation with fluorescent probes, enabling the visualization of specific biomolecules in cellular environments. The Fmoc group's stability under physiological conditions and the benzoic acid's reactivity with amines and alcohols made it an ideal candidate for such applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid. Recent advancements in flow chemistry and automated synthesis platforms have addressed some of these issues, as evidenced by a 2023 report in Organic Process Research & Development. The study outlined a scalable and efficient synthesis route, achieving high yields and purity, which is crucial for industrial applications.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}benzoic acid (CAS: 2171813-67-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in peptide synthesis, drug delivery, biomaterials, and diagnostics underscore its importance in advancing the field. Future research is expected to further explore its potential, particularly in the development of novel therapeutics and diagnostic tools.